Ethyl 4-(2-(tert-butylamino)-2-oxoacetamido)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[[2-(tert-butylamino)-2-oxoacetyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C14H25N3O4/c1-5-21-13(20)17-8-6-10(7-9-17)15-11(18)12(19)16-14(2,3)4/h10H,5-9H2,1-4H3,(H,15,18)(H,16,19)
• InChI Key: CHNOKLCYWDLYEI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C(=O)NC(C)(C)C
• Molecular Formula: C14H25N3O4
• Molecular Weight: 299.37 g/mol

Description

The compound is a derivative of piperidine, which is a common structure in many pharmaceuticals and other active compounds. The tert-butylamino group suggests the presence of a tertiary amine, which could have various implications for the compound’s reactivity and potential uses.

Molecular Structure Analysis

The molecular structure of this compound would likely feature a piperidine ring, which is a six-membered ring with one nitrogen atom. The presence of the tert-butylamino and ethyl groups would also impact the overall structure and properties of the molecule.

Chemical Reactions Analysis

Piperidine derivatives can participate in a wide range of reactions. The specific reactions would depend on the other functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its specific structure. For example, the presence of the piperidine ring could impact its boiling point and solubility.

Scientific Research Applications

Synthesis Techniques and Applications

Ethyl 4-(2-(tert-butylamino)-2-oxoacetamido)piperidine-1-carboxylate, a compound with potential applications in synthetic organic chemistry, has been involved in various studies focusing on synthesis techniques and their applications. For instance, the compound has been used in the phosphine-catalyzed [4 + 2] annulation process, demonstrating its utility in creating highly functionalized tetrahydropyridines. This method underscores the compound's role in synthesizing complex molecular architectures with complete regioselectivity and excellent yields, highlighting its importance in the development of pharmaceuticals and other organic compounds (Zhu, Lan, & Kwon, 2003).

Building Blocks for Biological Active Alkaloids

Research has showcased the compound's versatility as a chiral building block. It has been pivotal in the stereoselective synthesis of sedridines, ethylnorlobelols, and coniine, showcasing its broad applicability in producing biologically active alkaloids. This demonstrates the compound's critical role in medicinal chemistry, particularly in synthesizing compounds with potential therapeutic benefits (Passarella et al., 2005).

Application in Enantioselective Synthesis

Further studies have utilized this compound in the enantioselective synthesis of 4-hydroxypipecolate and 4-hydroxylysine derivatives, showcasing its utility in generating enantiopure compounds. Such applications are crucial for developing pharmaceuticals with specific biological activities, highlighting the compound's significance in advanced synthetic methodologies (Marin et al., 2004).

Acetyl-CoA Carboxylase Inhibitors

In the realm of medicinal chemistry, the compound has been a key intermediate in synthesizing spiropiperidine lactam-based acetyl-CoA carboxylase inhibitors. This research signifies its potential in developing treatments for metabolic disorders, showcasing its vital role in pharmaceutical research (Huard et al., 2012).

Safety And Hazards

As with any chemical compound, handling should be done with appropriate safety precautions. Without specific information on this compound, it’s difficult to provide detailed safety information.

Future Directions

The study of piperidine derivatives is an active area of research, particularly in the field of medicinal chemistry. Future research could potentially uncover new uses for this compound.